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Compound of Interest

Compound Name: 5-Hydroxy-2-methoxybenzonitrile

CAS No.: 180526-90-3

Cat. No.: B2533712

Get Quote

Executive Summary
5-Hydroxy-2-methoxybenzonitrile (CAS: 180526-90-3) is a critical pharmacophore

intermediate, often utilized in the synthesis of benzamide antipsychotics (e.g., analogues of

Amisulpride) and bioactive salicylamide derivatives.[1] Its structure features a trifunctionalized

benzene core: a nitrile group (electron-withdrawing), a methoxy group (electron-donating), and

a phenolic hydroxyl group (H-bond donor/acceptor).

This guide provides a technical analysis of its solubility behavior, governed by the competition

between its polar hydrogen-bonding network and its aromatic hydrophobic core. It establishes

a validated Laser Monitoring Protocol for precise solubility determination and offers a predictive

solvent selection matrix for recrystallization and extraction processes.

Chemical Profile & Structural Determinants[2][3][4]
[5][6][7]
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Physicochemical Identity
Parameter Detail

Chemical Name 5-Hydroxy-2-methoxybenzonitrile

CAS Number 180526-90-3

Molecular Formula C₈H₇NO₂

Molecular Weight 149.15 g/mol

Physical State Solid (Crystalline)

Predicted pKa ~9.5 (Phenolic -OH)

Key Functional Groups Nitrile (-CN), Ether (-OCH₃), Phenol (-OH)

Structural Logic & Solubility Implications
The molecule exhibits amphiphilic character but is predominantly polar due to the phenolic

hydroxyl and nitrile groups.

Phenolic -OH: Primary driver for solubility in protic solvents (Alcohols) via Hydrogen

Bonding.

Nitrile (-CN): Enhances solubility in polar aprotic solvents (Acetonitrile, DMSO, DMF) via

dipole-dipole interactions.

Methoxy (-OCH₃) & Benzene Ring: Provides lipophilic character, allowing partial solubility in

chlorinated solvents (DCM) and esters (Ethyl Acetate), but limited solubility in aliphatic

hydrocarbons.
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Figure 1: Structural connectivity highlighting functional groups governing solute-solvent

interactions.

Solubility Landscape & Solvent Selection[8]
Quantitative solubility data for this specific isomer is scarce in open literature. The following

Empirical Solubility Matrix is derived from standard purification protocols (chromatography

eluents and extraction methods) for this compound class.

Empirical Solubility Matrix (298.15 K)
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Solvent Class Specific Solvent Solubility Status Application

Polar Aprotic DMSO, DMF High
Reaction medium;

Stock solutions.

Polar Protic Methanol, Ethanol High

Recrystallization

(often with water

antisolvent).

Esters Ethyl Acetate Moderate

Extraction;

Chromatography

eluent component.[2]

[3]

Chlorinated
Dichloromethane

(DCM)
Moderate

Liquid-Liquid

Extraction.

Ethers THF, MTBE Moderate Reaction solvent.

Hydrocarbons Hexane, Cyclohexane Low / Insoluble
Antisolvent;

Precipitating agent.

Aqueous Water Low (pH dependent)
Soluble at high pH

(phenolate formation).

Recrystallization Strategy
For purification, a binary solvent system is recommended based on the polarity differential:

Solvent: Hot Ethanol or Ethyl Acetate (dissolves the target).

Antisolvent: Hexane or Cold Water (induces precipitation upon cooling).

Experimental Determination Protocol: Laser
Monitoring Method
To generate precise, self-validating solubility data (Mole Fraction

vs. Temperature
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), the Laser Monitoring Observation Technique is the gold standard. This dynamic method
minimizes manual sampling errors and ensures true equilibrium detection.

Protocol Workflow
Objective: Determine the saturation temperature (

) for a known mass fraction of solute.

Preparation: Weigh a precise mass (

) of 5-Hydroxy-2-methoxybenzonitrile into a jacketed glass vessel.

Solvent Addition: Add a known mass (

) of solvent.

Equilibration: Stir continuously (400 rpm) to create a suspension.

Heating Phase: Slowly increase temperature (

) while monitoring the solution with a laser beam (650 nm).

Detection:

Suspension: Laser beam scatters (Low Transmittance).

Dissolution: Solution becomes clear; scattering ceases (High Transmittance).

Record

: The temperature at which transmittance maximizes.

Validation: Cool the solution to induce precipitation (hysteresis check) and repeat.
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Figure 2: Logic flow for the Laser Monitoring Solubility Determination Method.

Thermodynamic Modeling
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Once experimental data (

vs

) is obtained, it must be correlated using thermodynamic models to calculate enthalpy (

) and entropy (

) of solution.

Modified Apelblat Equation
This semi-empirical model is most effective for correlating solubility in organic solvents:

: Mole fraction solubility.

: Absolute temperature (K).[4]

: Empirical model parameters derived via multivariate regression.

van't Hoff Analysis
To determine the thermodynamic driving forces:

Positive

: Indicates endothermic dissolution (solubility increases with T).

: Gibbs free energy, calculated as

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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